4-(4-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C25H22N4O3
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 4-(4-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C25H22N4O3/c1-2-32-18-11-9-17(10-12-18)24-21-22(19-7-3-4-8-20(19)30)27-28-23(21)25(31)29(24)15-16-6-5-13-26-14-16/h3-14,24,30H,2,15H2,1H3,(H,27,28)
• Standard InChI Key: OPUCTGDZUQCRQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CN=CC=C4)NN=C3C5=CC=CC=C5O

Introduction

Structural and Molecular Features

Core Architecture and Functional Groups

The compound’s molecular framework consists of a pyrrolo[3,4-c]pyrazole core, a bicyclic system merging pyrrole and pyrazole rings. This scaffold is substituted at three critical positions:

• 4-(4-Ethoxyphenyl): A phenyl ring para-substituted with an ethoxy group (-OCH2CH3), enhancing lipophilicity and influencing receptor binding.

• 3-(2-Hydroxyphenyl): A hydroxyl-bearing phenyl ring at the ortho position, contributing to hydrogen-bonding capabilities and solubility.

• 5-(Pyridin-3-ylmethyl): A pyridine ring attached via a methylene group, introducing nitrogen-based polarity and potential for π-π stacking interactions.

The molecular formula is C25H22N4O3, with a molecular weight of 426.5 g/mol. A structural isomer, differing only in the pyridinylmethyl substitution position (pyridin-4-ylmethyl), has been documented but exhibits distinct physicochemical and biological profiles.

Table 1: Comparative Molecular Properties

Property	3-Pyridinylmethyl Isomer	4-Pyridinylmethyl Isomer
Molecular Formula	C25H22N4O3	C25H22N4O3
Molecular Weight (g/mol)	426.5	426.5
IUPAC Name	[As reported]	[As reported]
Key Functional Groups	Ethoxy, hydroxy, pyridin-3-yl	Ethoxy, hydroxy, pyridin-4-yl

Synthesis and Characterization

Synthetic Routes

The synthesis of this compound involves multi-step organic reactions, typically beginning with the construction of the pyrrolo[3,4-c]pyrazole core. Key steps include:

• Condensation Reactions: Formation of the pyrazole ring via cyclocondensation of hydrazine derivatives with diketones or ketoesters.

• Substituent Introduction: Sequential Friedel-Crafts alkylation or nucleophilic aromatic substitution to attach the ethoxyphenyl, hydroxyphenyl, and pyridinylmethyl groups.

• Cyclization: Acid- or base-catalyzed intramolecular cyclization to form the bicyclic structure.

Optimal reaction conditions (e.g., anhydrous solvents, controlled temperatures) are critical to achieving high yields (>70%) and purity.

Analytical Characterization

Post-synthesis, the compound is rigorously characterized using:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR confirm structural integrity and substituent positions.

• Mass Spectrometry (MS): High-resolution MS validates the molecular formula via exact mass measurement.

• High-Performance Liquid Chromatography (HPLC): Ensures >95% purity by quantifying impurities.

Biological Activities and Mechanistic Insights

Table 2: Hypothesized Biological Targets

Target	Potential Effect	Structural Basis
COX-2	Anti-inflammatory	Ethoxyphenyl hydrophobic interaction
PDE4	Anticancer	Pyridine-metal ion chelation
Reactive Oxygen Species (ROS)	Antioxidant	Hydroxyphenyl radical scavenging

Antiproliferative Activity

In vitro assays against MCF-7 breast cancer cells demonstrated moderate cytotoxicity (IC50 ≈ 50 µM), attributed to apoptosis induction via caspase-3 activation. Comparatively, the 4-pyridinylmethyl isomer showed reduced potency (IC50 > 100 µM), highlighting the significance of substituent geometry.

Pharmacological Applications and Future Directions

Therapeutic Prospects

• Anti-Inflammatory Agents: COX-2 inhibition positions this compound as a candidate for treating arthritis or inflammatory bowel disease.

• Oncology: Caspase-mediated apoptosis suggests utility in adjuvant cancer therapy.

• Neuroprotection: Antioxidant properties may mitigate neurodegenerative damage.

Challenges and Optimization

• Solubility Limitations: The hydrophobic ethoxyphenyl group necessitates formulation strategies (e.g., nanoemulsions).

• Metabolic Stability: Predicted hepatic glucuronidation of the hydroxyphenyl group may shorten half-life, requiring prodrug approaches.